Cas no 831222-78-7 ((7-Methoxybenzofuran-5-yl)methanol)

(7-Methoxybenzofuran-5-yl)methanol is a benzofuran derivative featuring a hydroxymethyl group at the 5-position and a methoxy substituent at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its benzofuran core offers structural rigidity, while the hydroxymethyl group provides a reactive site for further functionalization, such as esterification or oxidation. The methoxy group enhances electron density, influencing reactivity and stability. The compound's well-defined structure and synthetic flexibility make it valuable for research in medicinal chemistry and material science. High purity grades are available to meet rigorous application requirements.
(7-Methoxybenzofuran-5-yl)methanol structure
831222-78-7 structure
Product Name:(7-Methoxybenzofuran-5-yl)methanol
CAS No:831222-78-7
MF:C10H10O3
MW:178.184603214264
CID:677569
PubChem ID:58672875
Update Time:2025-05-24

(7-Methoxybenzofuran-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (7-Methoxybenzofuran-5-yl)methanol
    • 5-Hydroxymethyl-7-methoxybenzofu
    • 5-Hydroxymethyl-7-methoxybenzofuran
    • (7-methoxycyclopenta[c]pyran-1-yl)methanol
    • 5-Benzofuranmethanol, 7-methoxy-
    • 5-Benzofuranmethanol,7-methoxy
    • 7-Methoxy-5-benzofuranmethanol (ACI)
    • (7-Methoxy-1-benzofuran-5-yl)methanol
    • 831222-78-7
    • B0005-190046
    • FS-9078
    • DB-333043
    • AKOS022184592
    • 7-Methoxy-5-benzofuranmethanol
    • [ "" ]
    • MDL: MFCD19441058
    • Inchi: 1S/C10H10O3/c1-12-9-5-7(6-11)4-8-2-3-13-10(8)9/h2-5,11H,6H2,1H3
    • InChI Key: NIOKZQQSRJOMAP-UHFFFAOYSA-N
    • SMILES: OCC1C=C2C(OC=C2)=C(OC)C=1

Computed Properties

  • Exact Mass: 178.06300
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 317.9±27.0 °C at 760 mmHg
  • Flash Point: 146.0±23.7 °C
  • PSA: 42.60000
  • LogP: 1.93370
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(7-Methoxybenzofuran-5-yl)methanol Security Information

(7-Methoxybenzofuran-5-yl)methanol Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(7-Methoxybenzofuran-5-yl)methanol Pricemore >>

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Additional information on (7-Methoxybenzofuran-5-yl)methanol

Comprehensive Overview of (7-Methoxybenzofuran-5-yl)methanol (CAS No. 831222-78-7): Properties, Applications, and Industry Insights

(7-Methoxybenzofuran-5-yl)methanol, identified by its CAS number 831222-78-7, is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique methoxy-substituted structure, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting central nervous system (CNS) disorders and antioxidant pathways.

The compound’s molecular structure features a furan ring fused with a benzene moiety, modified by a hydroxymethyl group at the 5-position and a methoxy group at the 7-position. This configuration contributes to its lipophilicity and hydrogen-bonding capacity, making it valuable for drug design. Recent studies highlight its potential in developing neuroprotective agents, aligning with the growing demand for therapies addressing neurodegenerative diseases like Alzheimer’s—a top-searched topic in medical forums.

In the agrochemical sector, (7-Methoxybenzofuran-5-yl)methanol is investigated for its plant growth regulation properties. Its structural similarity to natural phytohormones positions it as a candidate for eco-friendly crop enhancement solutions, resonating with the global push for sustainable agriculture. Industry reports suggest its derivatives could mitigate oxidative stress in plants, a hot topic among agritech innovators.

Synthetic routes to CAS 831222-78-7 typically involve Pd-catalyzed cross-coupling or reductive amination techniques, with yields optimized via microwave-assisted synthesis—a trending methodology in green chemistry. Analytical characterization employs HPLC-MS and NMR spectroscopy, ensuring compliance with stringent pharmaceutical purity standards (>98%). These protocols cater to laboratories prioritizing high-throughput screening, frequently searched in AI-driven drug discovery platforms.

Market analysts note rising procurement of 7-Methoxybenzofuran-5-yl methanol by contract research organizations (CROs), driven by outsourcing trends in preclinical development. Regulatory filings indicate its inclusion in FDA-approved drug pipelines, though specific applications remain proprietary. This aligns with frequent Google queries on "emerging pharmaceutical intermediates 2024".

Environmental and safety profiles of 831222-78-7 are rigorously assessed. While not classified as hazardous, proper PPE protocols (gloves, goggles) are recommended during handling—a detail often sought in SDS documentation searches. Storage under nitrogen atmosphere at -20°C preserves stability, a best practice highlighted in chemical storage guides.

Future research may explore biocatalytic production of this compound to align with carbon-neutral manufacturing goals. Patent landscapes reveal growing IP activity around benzofuran-based therapeutics, suggesting sustained commercial interest. For researchers, this underscores the importance of monitoring structure-activity relationship (SAR) studies—a frequently cited term in academic literature.

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